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Compound of Interest

Compound Name: Magnesium diiodide

Cat. No.: B8816303

This guide provides essential technical data on magnesium diiodide, focusing on its Chemical
Abstracts Service (CAS) number and molecular weight. The information is intended for
researchers, scientists, and professionals in drug development who require precise and reliable
data for their work.

Core Properties of Magnesium Diiodide

Magnesium diiodide, an inorganic compound with the formula Mglz, is a salt formed from
magnesium and hydrogen iodide.[1] It typically exists as a white crystalline solid.[2][3] These
salts are ionic halides and exhibit high solubility in water.[1][3]

Quantitative Data Summary

The fundamental identifiers and properties of anhydrous magnesium diiodide are summarized
in the table below for quick reference.
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Parameter Value Citations
CAS Number 10377-58-9 [11[2114115]116]
Molecular Weight 278.114 g/mol [1112][3][5]

Magnesium iodide, Magnesium
Synonyms o [41[6][7]
iodide anhydrous

Linear Formula Mgl2 [4]

EC Number 233-825-1 [1][4]
Melting Point 637 °C (decomposes) [1][2][6]
Density 4.43 g/lcm3 at 25 °C [11[2][4116]

Experimental Protocols

Detailed experimental protocols for the determination of the CAS number and molecular weight
are not available in the provided search results. These values are established and standardized
in chemical literature and databases.

Logical Relationship Diagram

The following diagram illustrates the direct association between the chemical compound and its
primary identifiers.
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Magnesium Diiodide

CAS Number Molecular Weight

10377-58-9 278.114 g/mol

Click to download full resolution via product page

Caption: Relationship between Magnesium Diiodide and its key identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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